1-(3-Nitrophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 2-(3-nitrophenyl)-3-phenyl-3,4-dihydropyrazole-5-carboxylic acid
• InChI: InChI=1S/C16H13N3O4/c20-16(21)14-10-15(11-5-2-1-3-6-11)18(17-14)12-7-4-8-13(9-12)19(22)23/h1-9,15H,10H2,(H,20,21)
• InChI Key: UDGGDSXHFPMUCZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C(=O)O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The presence of the nitrophenyl and phenyl groups suggests that this compound may have unique properties compared to other pyrazoles.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques like X-ray diffraction, revealing complex interactions such as hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, given the presence of the nitro group and its position on the phenyl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure, which affects its solubility, melting points, and other physical characteristics.

Scientific Research Applications

Catalysis

1-(3-Nitrophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid: can serve as a precursor for the synthesis of Schiff bases, which are known for their catalytic applications. Schiff bases facilitate various chemical reactions, including oxidation-reduction and asymmetric synthesis . .

Medicinal Chemistry

The compound’s structure suggests potential activity in medicinal chemistry. Its pyrazole core is often associated with anti-inflammatory and analgesic properties. .

Coordination Chemistry

This compound may act as a ligand in coordination chemistry due to its potential to coordinate with metal ions through the nitro and carboxylic acid groups. .

Future Directions

The future directions for this compound could be diverse, depending on its properties and potential applications. For example, if it has pharmaceutical properties, it could be further developed and tested for use in medicine.